2,2,2,3',4'-Pentafluoroacetophenone

• IUPAC Name: 1-(3,4-difluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H3F5O/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3H
• InChI Key: WEKSIOBQIQXAEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)C(F)(F)F)F)F
• Molecular Formula: C8H3F5O
• DSSTOX Substance ID: DTXSID20394817
• Molecular Weight: 210.10 g/mol
• CAS RN: 302912-28-3

Description

2,2,2,3',4'-Pentafluoroacetophenone is a fluorinated organic compound that belongs to the class of acetophenones. It is characterized by the presence of multiple fluorine atoms attached to its aromatic ring and acetyl group, which significantly alters its chemical and physical properties compared to non-fluorinated acetophenones.

Synthesis Analysis

The synthesis of fluorinated acetophenones often involves the use of fluorinated precursors or the introduction of fluorine atoms into the molecular structure at various stages of the synthesis. For instance, pentafluorobenzyloxyacetophenones can be synthesized by reacting pentafluoroacetophenone with pentafluorobenzyl alcohol under phase-transfer conditions . Additionally, the synthesis of 4-ethoxy-2,3-difluoroacetophenone through a Friedel-Crafts reaction demonstrates the use of difluoroethoxybenzene and acetyl chloride as starting materials . These methods highlight the versatility of synthetic approaches in the preparation of fluorinated acetophenones.

Molecular Structure Analysis

The molecular structure of fluorinated acetophenones is significantly influenced by the presence of fluorine atoms. For example, the study of 3-methyl-4,5,6,7-tetrafluoro-1H-indazole, which can be derived from the reaction of pentafluoroacetophenone with hydrazine, provides insights into the geometry and electrostatic properties of the molecule . The molecular geometry and spectroscopic properties of these compounds can be investigated using various computational methods, such as density functional theory (DFT) calculations, to obtain reliable results that complement experimental data .

Chemical Reactions Analysis

Fluorinated acetophenones can undergo a variety of chemical reactions, leading to the formation of diverse compounds. For instance, the reaction of acetophenone pentafluorophenylhydrazone can result in the formation of Fischer indole products, which is a surprising outcome given the typical displacement of o-hydrogen in such reactions . This indicates that fluorinated acetophenones can participate in unique reaction pathways due to the influence of fluorine atoms on the reactivity of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorinated acetophenones are distinct from their non-fluorinated counterparts. The introduction of fluorine atoms can affect the compound's polarity, boiling point, and reactivity. For example, the polarizability, first hyperpolarizability, and total dipole moment of 2,4-difluoroacetophenone have been calculated to understand its electrostatic properties . The presence of fluorine atoms can also impact the compound's spectroscopic properties, as seen in the FTIR, FT-Raman, and NMR analyses . These properties are crucial for the application of fluorinated acetophenones in various fields, including pharmaceuticals and materials science.

Scientific Research Applications

Magnetic Field Effects

2,2,2,3',4'-Pentafluoroacetophenone has been studied for its unique behavior under magnetic fields. Research has shown that the decay rate of radical pairs generated in the reaction of pentafluoroacetophenone changes with increasing magnetic field strength, differing significantly from non-fluorinated acetophenone. This finding contributes to our understanding of the effects of magnetic fields on chemical reactions and radical pair dynamics in micellar solutions (Igarashi et al., 1994).

Reactions with Hexahydride-Osmium Complexes

The reactions of 2,2,2,3',4'-Pentafluoroacetophenone with hexahydride-osmium complexes have been explored, revealing interesting aspects of C-H and C-F bond activation. This research provides insights into the chemistry of fluorinated compounds and their interactions with transition metal complexes (Barrio et al., 2001).

Synthesis of Fluorinated Compounds

The compound has been used in the synthesis of various fluorinated derivatives, such as pentafluorobenzyloxy mono- to tetra-fluoroacetophenones. These synthesized compounds have potential applications in areas like pharmaceuticals and materials science due to their unique chemical properties (Xu & Giese, 1994).

Fluorescence Sensing Applications

Pentafluoroacetophenone derivatives have been applied in fluorescence sensing, particularly for detecting carboxylate anions. This application highlights the potential of such compounds in developing sensitive and selective chemical sensors (Kim & Ahn, 2008).

Synthesis of Novel Fluorinated Monomers

2,2,2,3',4'-Pentafluoroacetophenone has been involved in synthesizing novel fluorinated monomers for creating polyimides. These materials are of great interest due to their high thermal stability and potential use in advanced technologies (Brink et al., 1994).

Safety And Hazards

2,2,2,3’,4’-Pentafluoroacetophenone is classified as a flammable liquid (Category 3) under the GHS classification. It has a flash point of 51.67 °C. Personal protective equipment such as N95 dust masks, eyeshields, and gloves are recommended when handling this compound.